Cas no 130-24-5 (4-Amino-2-methyl-1-naphthalenol Hydrochloride)

4-Amino-2-methyl-1-naphthalenol Hydrochloride is a naphthalene derivative with applications in organic synthesis and pharmaceutical research. Its hydrochloride salt form enhances stability and solubility, making it suitable for precise analytical and synthetic procedures. The compound features both amino and hydroxyl functional groups, enabling versatile reactivity in coupling reactions and as a precursor for heterocyclic compounds. Its methyl substitution further modifies electronic properties, offering tailored reactivity for specialized applications. The product is typically supplied as a high-purity solid, ensuring consistency in research and industrial processes. Proper handling under controlled conditions is recommended due to its sensitivity to light and moisture.
4-Amino-2-methyl-1-naphthalenol Hydrochloride structure
130-24-5 structure
Product Name:4-Amino-2-methyl-1-naphthalenol Hydrochloride
CAS No:130-24-5
MF:C11H12ClNO
MW:209.672081947327
MDL:MFCD00034968
CID:191093
PubChem ID:67225
Update Time:2025-06-09

4-Amino-2-methyl-1-naphthalenol Hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 4-Amino-2-methylnaphthalen-1-ol hydrochloride
    • VITAMIN K5
    • 1-Naphthalenol,4-amino-2-methyl-, hydrochloride (1:1)
    • 4-Amino-2-methyl-1-naphthalenol Hydrochloride
    • 2-Methyl-4-amino-1-naphthol
    • 2-Methyl-4-amino-1-naphthol hydrochloride
    • 4-amino-2-methyl-[1]naphthol,hydrochloride
    • 4-Amino-2-methylnaphthol hydrochloride
    • 4-hydroxy-3-methyl-1-naphthylammonium chloride
    • Synkamin hydrochloride
    • Vitamin K5 HCl
    • Vitamin K5 hydrochloride
    • Kayvisyn
    • 2-METHYL-4-AMINO-1-NAPHTHOL HCL
    • 4-AMINO-2-METHYL-1-NAPHTHOL HYDROCHLORIDE
    • VitaminK5HCl
    • 1-Naphthol, 4-amino-2-methyl-, hydrochloride
    • 1-Naphthalenol, 4-amino-2-methyl-, hydrochloride (1:1)
    • CS-0022824
    • HY-N2552
    • MFCD00034968
    • Hydrochloride, 4-Amino-2-methyl-[1]naphthol;4-amino-2-methyl-[1]naphthol; hydrochloride
    • J-005773
    • 130-24-5
    • EINECS 204-983-9
    • FT-0710105
    • DJ4D3O924J
    • 1-Naphthalenol, 4-amino-2-methyl-, hydrochloride; Synkamin hydrochloride
    • Vitamin K5 (hydrochloride)
    • AKOS022180789
    • BCP30258
    • VITAMIN K5 HYDROCHLORIDE [MI]
    • SY263099
    • 1-Naphthalenol, 4-amino-2-methyl-, hydrochloride
    • DTXSID80883252
    • Q27276425
    • 4-amino-2-methyl-naphthol hydrochloride
    • 4-amino-2-methylnaphthalen-1-ol;hydrochloride
    • NSC41793
    • NSC-41793
    • NSC 41793
    • UNII-DJ4D3O924J
    • LZRUOHAYVULQID-UHFFFAOYSA-N
    • DA-67878
    • MDL: MFCD00034968
    • Inchi: 1S/C11H11NO.ClH/c1-7-6-10(12)8-4-2-3-5-9(8)11(7)13;/h2-6,13H,12H2,1H3;1H
    • InChI Key: LZRUOHAYVULQID-UHFFFAOYSA-N
    • SMILES: Cl.OC1=C(C)C=C(C2C=CC=CC=21)N

Computed Properties

  • Exact Mass: 209.06100
  • Monoisotopic Mass: 173.084064
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 183
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 4
  • XLogP3: nothing
  • Topological Polar Surface Area: 46.2

Experimental Properties

  • Color/Form: Acicular crystals
  • Melting Point: 280-282 °C (decomposition)
  • Boiling Point: 385.1°C at 760 mmHg
  • Flash Point: 186.7°C
  • PSA: 46.25000
  • LogP: 3.81920
  • Solubility: Water soluble, slightly soluble in ethanol, insoluble in ether

4-Amino-2-methyl-1-naphthalenol Hydrochloride Customs Data

  • HS CODE:2922299090
  • Customs Data:

    China Customs Code:

    2922299090

    Overview:

    2922299090. Other amino groups(naphthol\phenol)And ether\Esters [including their salts, Except those containing more than one oxygen-containing group]. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, The color of ethanolamine and its salt should be reported, The package of ethanolamine and its salt shall be declared

    Summary:

    2922299090. other amino-naphthols and other amino-phenols, other than those containing more than one kind of oxygen function, their ethers and esters; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

4-Amino-2-methyl-1-naphthalenol Hydrochloride Pricemore >>

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